Cas no 1443979-39-2 (5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride)

• Product Name: 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride
• CAS No: 1443979-39-2
• MF: C₆H₆ClNO₃S₂
• MW: 239.699738025665
• CID: 4727332
• PubChem ID: 71758053
• Update Time: 2025-10-05

5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-carbamoyl-2-methylthiophene-3-sulfonyl chloride
• NE56141
• FCH5707761
• 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride

• Inchi： 1S/C6H6ClNO3S2/c1-3-5(13(7,10)11)2-4(12-3)6(8)9/h2H,1H3,(H2,8,9)
• InChI Key： QKOCVZSFZZFVKB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(N)=O)SC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 310
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride

Recent Advances in the Application of 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride (CAS: 1443979-39-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride (CAS: 1443979-39-2) has recently emerged as a key intermediate in medicinal chemistry and chemical biology research. This heterocyclic sulfonyl chloride derivative has demonstrated significant utility in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted covalent modifiers. Recent studies have highlighted its role as a versatile building block for the construction of sulfonamide-based pharmacophores, which are prevalent in many therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride as a critical intermediate for the development of novel kinase inhibitors. The compound's unique electronic properties, conferred by the electron-withdrawing sulfonyl chloride group and the electron-donating methyl and carbamoyl substituents, enabled efficient nucleophilic substitution reactions with various amine-containing scaffolds. This resulted in a library of compounds showing promising activity against several cancer-related kinases, with IC50 values in the low micromolar range.

Recent synthetic methodology developments have expanded the applications of this compound. A 2024 publication in Organic Letters described an innovative one-pot procedure for converting 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride into various sulfonamide derivatives under mild conditions. This methodology significantly improved the efficiency of parallel synthesis approaches, enabling rapid generation of structure-activity relationship (SAR) data for drug discovery programs.

The compound has also found applications in chemical biology probe development. Researchers have exploited its reactivity to create activity-based protein profiling (ABPP) probes targeting cysteine proteases. The thiophene core provides an optimal balance between reactivity and stability, while the sulfonyl chloride group enables selective labeling of active site residues. These probes have been instrumental in studying protease function in complex biological systems.

From a safety and handling perspective, recent studies have provided more detailed characterization of 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride's physical and chemical properties. The compound is typically stored under inert atmosphere at low temperatures to prevent hydrolysis of the sulfonyl chloride group. New stability studies have confirmed its shelf life under various storage conditions, which is crucial information for industrial-scale applications.

Looking forward, the unique properties of 5-Carbamoyl-2-methylthiophene-3-sulfonyl chloride suggest continued importance in pharmaceutical research. Its versatility as a synthetic intermediate, combined with the growing interest in sulfonamide-containing therapeutics, positions this compound as a valuable tool for medicinal chemists. Ongoing research is exploring its use in targeted covalent inhibitor design and as a precursor for novel bioorthogonal reagents.